Ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate
Overview
Description
Ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate is a chemical compound commonly used in scientific research. It is a derivative of the natural compound curcumin, which is found in turmeric. Ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate has been shown to have a variety of biological and biochemical effects, making it a valuable tool for researchers studying a range of topics.
Mechanism of Action
The mechanism of action of ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate is not fully understood. However, it is thought to work by modulating various signaling pathways in the body, including the NF-kappaB pathway and the MAPK pathway. It may also act as a free radical scavenger, helping to prevent oxidative damage to cells.
Biochemical and Physiological Effects:
Ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various cell types, including immune cells and neurons. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate in lab experiments is its versatility. It can be used in a variety of assays and experimental systems, making it a valuable tool for researchers studying a range of topics. However, one limitation is that it can be difficult to obtain in large quantities, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate. One area of interest is its potential use as a therapeutic agent for a variety of diseases, including cancer and neurodegenerative disorders. It may also be useful as a tool for studying the role of inflammation and oxidative stress in disease pathogenesis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other signaling pathways in the body.
Synthesis Methods
Ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate can be synthesized using a variety of methods. One common method involves the reaction of curcumin with ethyl chloroformate and 4-methylthiophenol in the presence of a base such as triethylamine. This reaction results in the formation of ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate in good yield.
Scientific Research Applications
Ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate has been used in a variety of scientific research applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been used as a fluorescent probe for detecting amyloid-beta plaques, which are associated with Alzheimer's disease.
properties
IUPAC Name |
ethyl 3-(4-methylsulfanylphenyl)-3-oxopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O3S/c1-3-15-12(14)8-11(13)9-4-6-10(16-2)7-5-9/h4-7H,3,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOZARDBBEJXHBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=CC=C(C=C1)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801263128 |
Source
|
| Record name | Ethyl 4-(methylthio)-β-oxobenzenepropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801263128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(4-(methylthio)phenyl)-3-oxopropanoate | |
CAS RN |
63131-31-7 |
Source
|
| Record name | Ethyl 4-(methylthio)-β-oxobenzenepropanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=63131-31-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-(methylthio)-β-oxobenzenepropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801263128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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